Cas no 816450-55-2 (Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-)

Benzaldehyde, 4-(3-chloro-4-methylphenoxy)- structure
816450-55-2 structure
Product Name:Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-
CAS No:816450-55-2
MF:C14H11ClO2
MW:246.688943147659
CID:1805611
PubChem ID:86018147
Update Time:2025-04-21

Benzaldehyde, 4-(3-chloro-4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(3-chloro-4-methylphenoxy)-
    • 4-(3-chloro-4-methylphenoxy)Benzaldehyde
    • 816450-55-2
    • GNIGRKXNSXZEHL-UHFFFAOYSA-N
    • SCHEMBL3927881
    • DA-22716
    • 4-[(3-chloro-4-methylphenyl)oxy]benzaldehyde
    • Inchi: 1S/C14H11ClO2/c1-10-2-5-13(8-14(10)15)17-12-6-3-11(9-16)4-7-12/h2-9H,1H3
    • InChI Key: GNIGRKXNSXZEHL-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)OC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 246.0447573g/mol
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.